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Compound of Interest

Compound Name: CI-947

Cat. No.: B1254133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of CI-
947, also known as Tacedinaline or CI-994. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance. This guidance is intended to

supplement, not replace, institutional and regulatory protocols.

Immediate Safety and Logistical Information
CI-947, or Tacedinaline, is a selective class I histone deacetylase (HDAC) inhibitor.[1][2][3][4]

Before handling, it is imperative to review the Safety Data Sheet (SDS). The primary identified

hazard is serious eye irritation.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]
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Handle in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.[5]

Store in a tightly sealed container in a cool, dry place as recommended on the product insert.

[5]

Quantitative Data Summary
Property Value Source

Chemical Name
4-(acetylamino)-N-(2-

aminophenyl)benzamide
[2][3][6]

Synonyms
Tacedinaline, CI-994, PD-

123654, GOE-5549
[1][2][3][6]

Molecular Formula C15H15N3O2 [2][3][6]

Molecular Weight 269.3 g/mol [1][2][6]

CAS Number 112522-64-2 [2][3][5][6]

Hazard Statements
H319: Causes serious eye

irritation
[5]

IC50 Values

HDAC1: 0.9 µM, HDAC2: 0.9

µM, HDAC3: 1.2 µM, HDAC8:

>20 µM

[1][3][4][7]

Experimental Protocols
The primary experimental context for CI-947 is as a research chemical, specifically a histone

deacetylase (HDAC) inhibitor. Its disposal should be treated with the same rigor as any other

potent, biologically active compound. While specific experimental protocols for the disposal of

CI-947 are not published, the following general procedures for chemical waste are applicable

and should be adapted to institutional guidelines.

General Disposal Protocol for Research-Grade Chemicals:
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Segregation: Do not mix CI-947 waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Tacedinaline (CI-947)"), concentration, and the date accumulation started.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed except when adding waste.

Documentation: Maintain a log of the waste generated, including the amount and date.

Disposal Request: When the container is full or ready for disposal, submit a hazardous

waste pickup request to your institution's EHS office. Do not dispose of CI-947 down the

drain or in regular trash.

Signaling Pathway and Disposal Workflow Diagrams
Signaling Pathway of CI-947 (Tacedinaline) as an HDAC Inhibitor
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CI-947 (Tacedinaline) Mechanism of Action

Cellular Effects of CI-947
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Caption: Mechanism of action of CI-947 as a class I HDAC inhibitor.

Experimental Workflow for Proper Disposal of CI-947
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CI-947 Disposal Workflow

Generation of CI-947 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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